Cas no 2411245-84-4 (N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide)

• Product Name: N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide
• CAS No: 2411245-84-4
• MF: C₁₄H₁₆F₃NO₂
• MW: 287.277554512024
• CID: 5414947
• PubChem ID: 146107003
• Update Time: 2025-09-27

N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2-methoxy-1-[3-(trifluoromethyl)phenyl]ethyl}-N-methylprop-2-enamide
• EN300-26576884
• Z2517214566
• N-[2-Methoxy-1-[3-(trifluoromethyl)phenyl]ethyl]-N-methylprop-2-enamide
• 2411245-84-4
• N-[2-Methoxy-1-[3-(trifluoromethyl)phenyl]ethyl]-N-methyl-2-propenamide
• N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide

• Inchi： 1S/C14H16F3NO2/c1-4-13(19)18(2)12(9-20-3)10-6-5-7-11(8-10)14(15,16)17/h4-8,12H,1,9H2,2-3H3
• InChI Key： OHRUEUKMVXJAIZ-UHFFFAOYSA-N
• SMILES： C(N(C(C1=CC=CC(C(F)(F)F)=C1)COC)C)(=O)C=C

Computed Properties

• Exact Mass: 287.11331324g/mol
• Monoisotopic Mass: 287.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.2±42.0 °C(Predicted)
• pka: -1.10±0.70(Predicted)

Additional information on N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide

Introduction to N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide (CAS No. 2411245-84-4)

N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide is a specialized chemical compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 2411245-84-4, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemistry.

The molecular structure of N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a trifluoromethyl group at the 3-position of the phenyl ring enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel amides as pharmacological agents. The amide functionality in N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide plays a crucial role in modulating its interactions with biological targets. This has led to extensive research into its potential role in treating various diseases, particularly those involving enzymatic pathways and signal transduction mechanisms.

The compound's structural features also make it a valuable tool for studying the mechanisms of action of related molecules. Researchers have utilized N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide as a scaffold for designing more complex derivatives with enhanced pharmacological properties. This approach has been particularly successful in the development of molecules with improved binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that this compound may interact with neurotransmitter receptors and ion channels, potentially leading to new therapeutic strategies for conditions such as depression, anxiety, and neurodegenerative diseases. The trifluoromethyl group's influence on metabolic pathways also contributes to its stability, which is crucial for long-term therapeutic use.

The synthesis of N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These methods highlight the compound's complexity and the sophistication required for its production.

In addition to its pharmaceutical applications, N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide has shown promise in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced durability and chemical resistance. The incorporation of the trifluoromethyl group into these materials improves their thermal stability and hydrophobicity, making them valuable for industrial applications.

The compound's role in drug discovery has been further underscored by recent advancements in computational chemistry. Molecular modeling studies have revealed that N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide can form stable interactions with various biological targets, including enzymes and receptors. These insights have guided the design of more effective derivatives with optimized pharmacokinetic profiles.

Economic considerations also play a significant role in the development and commercialization of N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide. The cost-effective synthesis of this compound is essential for ensuring its affordability and accessibility for both research purposes and therapeutic applications. Efforts to streamline synthetic routes and improve yield have been ongoing, reflecting the importance of economic viability in pharmaceutical development.

The environmental impact of producing N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide cannot be overlooked. Sustainable synthetic methods are being explored to minimize waste generation and reduce energy consumption during production. These initiatives align with global efforts to promote green chemistry principles and ensure that pharmaceutical compounds are developed responsibly.

In conclusion, N-{2-methoxy-1-3-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide (CAS No. 2411245-84-4) represents a significant advancement in chemical research with far-reaching implications for medicine, materials science, and environmental sustainability. Its unique structural features, coupled with its potential applications across multiple disciplines, make it a compound of great interest to researchers worldwide.